BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4'-Chloro-3'-
fluoroacetophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Chloro-3'-fluoroacetophenone

Cat. No.: B117306

This technical guide provides a comprehensive overview of 4'-Chloro-3'-fluoroacetophenone,
a halogenated benzene derivative of significant interest to researchers, scientists, and
professionals in drug development and organic synthesis. This document details its molecular
structure, physicochemical properties, and a representative synthetic protocol.

Molecular Structure and Identification

4'-Chloro-3'-fluoroacetophenone is an aromatic ketone characterized by the presence of a
chloro and a fluoro substituent on the phenyl ring. Its unique electronic and structural properties
make it a valuable intermediate in the synthesis of various pharmaceutical and agrochemical
compounds.[1]

Below is a two-dimensional representation of the molecular structure.
Caption: 2D structure of 4'-Chloro-3'-fluoroacetophenone.

Table 1: Chemical Identifiers
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Identifier Value

1-(4-chloro-3-fluorophenyl)ethan-1-one[2][3][4]

IUPAC Name
[5]
CAS Number 151945-84-5[6]
Molecular Formula CsHeCIFOI6]
SMILES CC(=0)C1=CC(F)=C(Cl)C=C1[5]
InChl Key ATZHNDSADJDUPJ-UHFFFAOYSA-N[5]

Physicochemical Properties

The physical and chemical properties of 4'-Chloro-3'-fluoroacetophenone are summarized in
the table below. These properties are crucial for its handling, storage, and application in
chemical reactions.

Table 2: Physicochemical Data

Property Value Source
Molecular Weight 172.58 g/mol [6]
Appearance White to almost white powder 7]

or lump
Melting Point 41.0t0 45.0 °C [7]
Boiling Point 247.6 £ 20.0 °C (Predicted)
Density 1.258 + 0.06 g/cm? (Predicted)
Purity >98.0% (GC) [7]

Slightly soluble in water.
Solubility Incompatible with strong [8]

oxidizing agents.

Synthesis Protocol
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The primary method for the synthesis of 4'-Chloro-3'-fluoroacetophenone is the Friedel-
Crafts acylation of 1-chloro-2-fluorobenzene.[9][10] This electrophilic aromatic substitution
reaction involves the introduction of an acetyl group onto the aromatic ring using an acylating
agent in the presence of a Lewis acid catalyst.

Reaction:
1-Chloro-2-fluorobenzene + Acetyl chloride --(AICls)--> 4'-Chloro-3'-fluoroacetophenone
Experimental Workflow:

The following diagram illustrates a general workflow for the synthesis of 4'-Chloro-3'-
fluoroacetophenone via Friedel-Crafts acylation.
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Caption: General workflow for Friedel-Crafts acylation.
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Detailed Methodology:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet is charged with 1-
chloro-2-fluorobenzene and a suitable inert solvent (e.g., dichloromethane).

» Catalyst Addition: The flask is cooled in an ice bath, and a Lewis acid catalyst, such as
anhydrous aluminum chloride, is added portion-wise under a nitrogen atmosphere.

» Acylating Agent Addition: Acetyl chloride is added dropwise from the dropping funnel to the
stirred suspension, maintaining the temperature below 5 °C.

e Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and stirred for several hours. The progress of the reaction should be
monitored by an appropriate technique, such as Thin Layer Chromatography (TLC).

o Work-up: The reaction is quenched by carefully pouring the mixture into a beaker of crushed
ice and dilute hydrochloric acid.

o Extraction and Purification: The product is extracted into an organic solvent. The combined
organic layers are washed with brine, dried over an anhydrous drying agent (e.g., sodium
sulfate), and the solvent is removed under reduced pressure. The resulting crude product
can be further purified by recrystallization or column chromatography to yield pure 4'-Chloro-
3'-fluoroacetophenone.

Safety and Handling

4'-Chloro-3'-fluoroacetophenone is an irritant. It is known to cause skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[11] Appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should
be worn when handling this chemical. All manipulations should be performed in a well-
ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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